Cas no 3196-23-4 (Methyl 1-bromocyclohexanecarboxylate)

• Product Name: Methyl 1-bromocyclohexanecarboxylate
• CAS No: 3196-23-4
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• MDL: MFCD00134214
• CID: 295102
• PubChem ID: 3518593
• Update Time: 2025-04-19

Methyl 1-bromocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-bromocyclohexanecarboxylate
• Cyclohexanecarboxylicacid, 1-bromo-, methyl ester
• methyl 1-bromocyclohexane-1-carboxylate
• methyl 1-bromocyclohexylcarboxylate
• 1-Bromcyclohexancarbonsaeure-methylester
• methyl 1-bromocyclohex-1-yl-1-carboxylate
• methyl 1-bromo-cyclohexane-1-carboxylate
• methyl 1-bromocyclohexanecarboxylic acid
• CS-0150908
• A875755
• D81969
• AKOS015913649
• 1-Bromo-cyclohexanecarboxylic acid methyl ester
• J-018578
• DTXSID60393248
• methyl 1-bromocyclohexanoate
• SCHEMBL1604408
• DS-6297
• methyl 1-bromocyclohexane carboxylate
• Methyl 1-bromocyclohexanecarboxylate, 97%
• 3196-23-4
• MFCD00134214
• EN300-134099
• RNWRVPVPLQMTAP-UHFFFAOYSA-N
• Methyl1-bromocyclohexanecarboxylate

• MDL： MFCD00134214
• Inchi： 1S/C8H13BrO2/c1-11-7(10)8(9)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key： RNWRVPVPLQMTAP-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OC)CCCCC1

Computed Properties

• Exact Mass: 220.01000
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.39 g/mL at 25 °C(lit.)
• Boiling Point: 115-116 °C/19 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.493(lit.)
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.25720
• Solubility: Not determined

Methyl 1-bromocyclohexanecarboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34; R36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides